Cas no 117050-36-9 (Propanedioic acid, fluoro(2-methylpropyl)-, diethyl ester)

• Product Name: Propanedioic acid, fluoro(2-methylpropyl)-, diethyl ester
• CAS No: 117050-36-9
• MF: C₁₁H₁₉FO₄
• MW: 234.264567613602
• CID: 3654129
• PubChem ID: 85567458
• Update Time: 2025-04-22

Propanedioic acid, fluoro(2-methylpropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, fluoro(2-methylpropyl)-, diethyl ester
• 117050-36-9
• AKOS040853757
• 1,3-diethyl 2-fluoro-2-(2-methylpropyl)propanedioate
• SCHEMBL10028035

• Inchi： 1S/C11H19FO4/c1-5-15-9(13)11(12,7-8(3)4)10(14)16-6-2/h8H,5-7H2,1-4H3
• InChI Key： PBKQACPFSDRXJU-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 234.12673725Da
• Monoisotopic Mass: 234.12673725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų